Cas no 2418703-88-3 (4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole)

• Product Name: 4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole
• CAS No: 2418703-88-3
• MF: C₁₀H₉FN₂O₃S
• MW: 256.253464460373
• CID: 5360821
• Update Time: 2025-05-21

4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole
• 4-(1-methyl-1H-pyrazol-4-yl)phenyl sulfurofluoridate
• Z3919183740

• Inchi： 1S/C10H9FN2O3S/c1-13-7-9(6-12-13)8-2-4-10(5-3-8)16-17(11,14)15/h2-7H,1H3
• InChI Key： FTZSXFKSZKMGMT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)C1C=NN(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6

Additional information on 4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole

Recent Advances in the Study of 4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole (CAS: 2418703-88-3)

In recent years, the compound 4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole (CAS: 2418703-88-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyloxy functional group, has shown promising potential in various applications, including drug discovery, chemical biology probes, and enzyme inhibition studies. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. The compound's stability under physiological conditions has also been a focal point, with studies demonstrating its suitability for in vitro and in vivo applications. These advancements have paved the way for more extensive exploration of its biological properties.

One of the most notable applications of 4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole is its role as a covalent inhibitor. The fluorosulfonyloxy group enables the compound to form stable covalent bonds with nucleophilic residues in target proteins, making it a valuable tool for studying enzyme mechanisms and designing irreversible inhibitors. Recent studies have explored its interactions with various enzymes, including kinases and proteases, revealing high selectivity and potency in certain contexts. These findings suggest potential therapeutic avenues for diseases where these enzymes play a critical role.

In addition to its inhibitory properties, 4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole has been investigated as a chemical probe for labeling and identifying active sites in proteins. Its ability to selectively modify cysteine residues has been leveraged in activity-based protein profiling (ABPP) studies, providing insights into protein function and dynamics. Such applications are particularly valuable in drug discovery, where understanding target engagement is crucial for developing effective therapeutics.

Despite its promising attributes, challenges remain in the clinical translation of 4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole. Issues such as off-target effects and metabolic stability need to be addressed to ensure its suitability as a drug candidate. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of this molecule.

In conclusion, 4-(4-Fluorosulfonyloxyphenyl)-1-methylpyrazole (CAS: 2418703-88-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique chemical properties and broad applicability make it a valuable tool for both basic science and drug development. Continued research and innovation will undoubtedly expand its utility and pave the way for novel therapeutic strategies.